Cas no 1261955-12-7 (6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261955-12-7
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322115
• CID: 2765835
• PubChem ID: 53227945
• Update Time: 2025-07-29

6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• DTXSID60691478
• 6-CHLORO-2-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 3-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261955-12-7
• MFCD18322115
• 6-Chloro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322115
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)8-5-6-12(17)10(7-8)9-3-2-4-11(16)13(9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： DJGRLFBKALOSCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls